Cas no 195455-54-0 (4-Methyl-2-nitrophenyl trifluoromethanesulphonate)

• Product Name: 4-Methyl-2-nitrophenyl trifluoromethanesulphonate
• CAS No: 195455-54-0
• MF: C₈H₆F₃NO₅S
• MW: 285.197151660919
• CID: 2788853
• PubChem ID: 71346889
• Update Time: 2025-10-30

4-Methyl-2-nitrophenyl trifluoromethanesulphonate Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitrophenyl trifluoromethanesulphonate
• Methanesulfonic acid, trifluoro-, 4-methyl-2-nitrophenyl ester
• Trifluoro-methanesulfonic acid 4-methyl-2-nitro-phenyl ester
• SCHEMBL810810
• AKOS037655295
• 195455-54-0
• DTXSID60772852
• PS-10405
• 4-Methyl-2-nitrophenyl trifluoromethanesulfonate
• DB-129016
• 2-Nitro-p-tolyl triflate
• MFCD25541871
• 4-Methyl-2-nitrophenyltrifluoromethanesulphonate

• Inchi： 1S/C8H6F3NO5S/c1-5-2-3-7(6(4-5)12(13)14)17-18(15,16)8(9,10)11/h2-4H,1H3
• InChI Key： PJUPDNUBFUXJEN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.99187795Da
• Monoisotopic Mass: 284.99187795Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-Methyl-2-nitrophenyl trifluoromethanesulphonate

Recent Advances in the Application of 4-Methyl-2-nitrophenyl trifluoromethanesulphonate (CAS: 195455-54-0) in Chemical Biology and Pharmaceutical Research

4-Methyl-2-nitrophenyl trifluoromethanesulphonate (CAS: 195455-54-0) is a versatile chemical reagent that has garnered significant attention in recent years due to its unique properties and applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethanesulphonate (triflate) group, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in facilitating efficient coupling reactions, enabling the construction of complex molecular architectures with high precision and yield.

One of the most notable applications of 4-Methyl-2-nitrophenyl trifluoromethanesulphonate is in the field of medicinal chemistry, where it is employed as a key building block for the development of novel drug candidates. Researchers have utilized this reagent in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and infectious diseases. Its ability to act as a leaving group in nucleophilic substitution reactions makes it particularly valuable for the modification of aromatic compounds, thereby enhancing their pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 4-Methyl-2-nitrophenyl trifluoromethanesulphonate in the synthesis of potent kinase inhibitors. The study revealed that the triflate group's electron-withdrawing nature significantly improved the reactivity of the resulting intermediates, leading to higher yields and purities of the target compounds. This finding underscores the reagent's importance in streamlining synthetic routes and reducing the cost and time associated with drug development.

Beyond its applications in drug discovery, 4-Methyl-2-nitrophenyl trifluoromethanesulphonate has also been explored in chemical biology for the selective labeling of biomolecules. A recent report in Chemical Communications detailed its use in the site-specific modification of proteins and nucleic acids, enabling researchers to probe biological systems with unprecedented precision. The triflate group's reactivity allows for the introduction of various functional groups, facilitating the study of molecular interactions and signaling pathways in live cells.

Despite its numerous advantages, the handling of 4-Methyl-2-nitrophenyl trifluoromethanesulphonate requires careful consideration due to its potential reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed these challenges by developing optimized reaction conditions and protective strategies. For instance, the use of anhydrous solvents and inert atmospheres has been shown to enhance the stability and performance of this reagent in complex synthetic transformations.

Looking ahead, the continued exploration of 4-Methyl-2-nitrophenyl trifluoromethanesulphonate is expected to yield further innovations in chemical biology and pharmaceutical research. Its unique reactivity profile and versatility position it as a valuable tool for the development of next-generation therapeutics and diagnostic agents. Future studies may focus on expanding its applications in biocatalysis, materials science, and other interdisciplinary fields, further solidifying its role as a cornerstone reagent in modern chemistry.